Cas no 62308-24-1 (Phosphonic acid, [(4-cyano-3-methylphenyl)methyl]-, diethyl ester)
62308-24-1 structure
Product Name:Phosphonic acid, [(4-cyano-3-methylphenyl)methyl]-, diethyl ester
CAS No:62308-24-1
MF:C13H18NO3P
MW:267.260684490204
CID:449915
PubChem ID:71387702
Update Time:2025-04-19
Phosphonic acid, [(4-cyano-3-methylphenyl)methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, [(4-cyano-3-methylphenyl)methyl]-, diethyl ester
- 4-(diethoxyphosphorylmethyl)-2-methylbenzonitrile
- 62308-24-1
- DTXSID40809812
- Diethyl [(4-cyano-3-methylphenyl)methyl]phosphonate
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- Inchi: 1S/C13H18NO3P/c1-4-16-18(15,17-5-2)10-12-6-7-13(9-14)11(3)8-12/h6-8H,4-5,10H2,1-3H3
- InChI Key: DDGVRBUHWRGPBC-UHFFFAOYSA-N
- SMILES: P(CC1C=CC(C#N)=C(C)C=1)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 267.10254
- Monoisotopic Mass: 267.10243043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- PSA: 59.32
- LogP: 3.63278
Phosphonic acid, [(4-cyano-3-methylphenyl)methyl]-, diethyl ester Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
62308-24-1 (Phosphonic acid, [(4-cyano-3-methylphenyl)methyl]-, diethyl ester) Related Products
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